Cas no 138486-72-3 (Pyrimidine, 5-decyl-2-(4-nonylphenyl)-)

Pyrimidine, 5-decyl-2-(4-nonylphenyl)- structure
138486-72-3 structure
Product Name:Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
CAS No:138486-72-3
MF:C29H46N2
MW:422.688948154449
CID:1261987
Update Time:2024-08-04

Pyrimidine, 5-decyl-2-(4-nonylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-decyl-2-(4-nonylphenyl)-
    • Inchi: 1S/C29H46N2/c1-3-5-7-9-11-13-15-17-19-27-24-30-29(31-25-27)28-22-20-26(21-23-28)18-16-14-12-10-8-6-4-2/h20-25H,3-19H2,1-2H3
    • InChI Key: DGHXXKKLANCWSW-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(CCCCCCCCC)C=C2)=NC=C(CCCCCCCCCC)C=N1

Computed Properties

  • Exact Mass: 422.36638

Experimental Properties

  • Density: 0.930±0.06 g/cm3(Predicted)
  • Boiling Point: 487.1±38.0 °C(Predicted)
  • PSA: 25.78
  • pka: 1.72±0.22(Predicted)
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